1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-(1-hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H18O2/c1-8-4-3-5-10(8,7-12)9(2)6-11/h7-9,11H,3-6H2,1-2H3
• InChI Key: FQUXTIXJFFRUCE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(C=O)C(C)CO

Description

1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde is a cyclopentane-derived aldehyde featuring a hydroxyl-bearing propan-2-yl substituent and a methyl group at position 2 of the cyclopentane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 2-methylcyclopentanone with a suitable aldehyde under basic conditions to form the desired product. The reaction typically requires a catalyst, such as sodium hydroxide, and is carried out at room temperature.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. For example, the use of continuous flow reactors can enhance the reaction efficiency and yield. Additionally, the purification of the product can be achieved through techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The hydroxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 1-(1-Oxopropan-2-yl)-2-methylcyclopentane.

Reduction: Formation of 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentanol.

Substitution: Formation of various substituted cyclopentane derivatives.

Scientific Research Applications

1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of fragrances and flavoring agents.

Mechanism of Action

The mechanism of action of 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde involves its interaction with specific molecular targets. The hydroxy and aldehyde groups can form hydrogen bonds with enzymes or receptors, influencing their activity. Additionally, the compound may undergo metabolic transformations that enhance its biological effects.

Comparison with Similar Compounds

Data Table: Structural and Commercial Comparison

Compound Name	CAS Number	Ring Type	Substituents	Key Features	Availability/Source
1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde	Not provided	Cyclopentane	2-methyl, 1-(1-hydroxypropan-2-yl)	Aldehyde + hydroxyl groups	Target compound
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	1934654-17-7	Cyclopentane	3-methyl, 1-(1-hydroxypropan-2-yl)	Structural isomer; discontinued	CymitQuimica
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	2060030-96-6	Cyclobutane	2-hydroxy-2-methylpropyl	Smaller ring, branched substituent	Parchem Chemicals
(1R,2R,5S)-2-methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde	55253-28-6	Cyclopentane	2-methyl, 5-prop-1-en-2-yl	Alkenyl group, stereospecific	The Good Scents Company
Acorenone C	Not provided	Spiro[4.5]dec-8-en-7-one	1-(1-hydroxypropan-2-yl), 4,8-dimethyl	Natural product, chiral spiro structure	Research compound

Key Findings and Implications

Substituent Position : The 2-methyl vs. 3-methyl isomerism in cyclopentane derivatives significantly impacts molecular interactions, though data on specific effects (e.g., binding affinity) are lacking.

Ring Strain : Cyclobutane analogs may exhibit higher reactivity due to ring strain, whereas cyclopentane derivatives offer greater stability.

Functional Groups : Hydroxyl and aldehyde groups enhance polarity, making the target compound more hydrophilic compared to alkenyl-substituted analogs.

Stereochemistry: Chiral centers in compounds like acorenone C and (1R,2R,5S)-configured aldehydes underscore the importance of optical activity in biological or sensory applications.

Biological Activity

1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde is a compound of interest due to its potential biological activities. This article will explore its chemical properties, biological effects, and relevant studies that highlight its significance in various fields.

• Molecular Formula : C10H18O2
• Molecular Weight : 170.25 g/mol
• IUPAC Name : 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde

Antioxidant Activity

Research has indicated that compounds with similar structures exhibit significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases, including cancer and cardiovascular conditions.

Table 1: Comparative Antioxidant Activity

Compound	IC50 (µM)	Reference
1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde	Not specified	Current study
Hydroxytyrosol	5.0
Quercetin	4.0	Various studies

Anti-inflammatory Properties

The compound's structure suggests potential anti-inflammatory activity, similar to other aldehydes and alcohols known for such effects. Inflammation is a critical factor in many chronic diseases, and compounds that can modulate inflammatory pathways are of great interest.

Case Study: Anti-inflammatory Effects

A study investigating the anti-inflammatory properties of related compounds showed that they could inhibit pro-inflammatory cytokines, which are key players in the inflammatory response. Although specific data for this compound is limited, it is reasonable to hypothesize similar effects based on structural analogies.

The biological activity of 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde may involve:

• Scavenging Free Radicals : The hydroxyl group in its structure can donate hydrogen atoms to free radicals, effectively neutralizing them.
• Modulation of Enzyme Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways, suggesting a possible mechanism for this compound as well.

Research Findings

While specific studies on 1-(1-Hydroxypropan-2-yl)-2-methylcyclopentane-1-carbaldehyde are sparse, related compounds have provided insights into potential biological activities.

Notable Studies:

• Antioxidant Studies : Research on structurally similar aldehydes indicates strong antioxidant properties, suggesting that this compound may also exhibit similar effects.
• Inflammation Modulation : Studies on cyclopentane derivatives have shown promise in reducing inflammation markers in vitro.
• Potential Therapeutic Applications : Given its structural features, this compound could be explored for therapeutic applications in treating oxidative stress-related diseases.